molecular formula C6H6F3NO4 B7786876 CID 6413137

CID 6413137

Cat. No. B7786876
M. Wt: 213.11 g/mol
InChI Key: ZQBIGESTMJGOAX-XCVCLJGOSA-N
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Description

CID 6413137 is a useful research compound. Its molecular formula is C6H6F3NO4 and its molecular weight is 213.11 g/mol. The purity is usually 95%.
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properties

IUPAC Name

ethyl (2E)-4,4,4-trifluoro-2-hydroxyimino-3-oxobutanoate
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InChI

InChI=1S/C6H6F3NO4/c1-2-14-5(12)3(10-13)4(11)6(7,8)9/h13H,2H2,1H3/b10-3+
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InChI Key

ZQBIGESTMJGOAX-XCVCLJGOSA-N
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Canonical SMILES

CCOC(=O)C(=NO)C(=O)C(F)(F)F
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Isomeric SMILES

CCOC(=O)/C(=N/O)/C(=O)C(F)(F)F
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Molecular Formula

C6H6F3NO4
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Molecular Weight

213.11 g/mol
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Synthesis routes and methods I

Procedure details

A stirred solution of 4,4,4-trifluoro-3-oxo-butyric acid ethyl ester (3.822 g, 20.75 mmol) in glacial acetic acid was added dropwise with an aqueous solution of sodium nitrite (4 ml, 20.75 mmol) while maintaining the temperature at 0˜5° C. Upon completion of the addition, 1 ml of water was added. The reaction mixture was stirred in an ice-water bath for 30 minutes and at room temperature for another 3 hours. The solution of 4,4,4-trifluoro-2-hydroxyimino-3-oxo-butyric acid ethyl ester was obtained which was used as such.
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Synthesis routes and methods II

Procedure details

A solution of sodium nitrite (0.29 mmol) in 35 mL of water was added dropwise over 50 minutes to a stirred, ice-cooled solution of 22.8 g of ethyl 4,4,4-trifluoroacetoacetate (0.12 mmol) in 30 mL of acetic acid. The reaction was continued for 2 hours, with gradual warming to 15° C. Water and acetic acid were removed under reduced pressure (azeotroped with toluene). The crude product was partitioned between ethyl acetate and saturated aqueous potassium hydrogen carbonate solution. The layers were separated. The ethyl acetate layer was washed with saturated aqueous potassium hydrogen carbonate solution and brine, dried over sodium sulfate and concentrated to yield 21.4 g of the title A compound as a light yellow oil.
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